Cas no 1803816-56-9 (1,3-Dimethyl-2-ethoxy-5-fluorobenzene)

• Product Name: 1,3-Dimethyl-2-ethoxy-5-fluorobenzene
• CAS No: 1803816-56-9
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5004851
• Update Time: 2023-08-25

1,3-Dimethyl-2-ethoxy-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-ethoxy-5-fluorobenzene

• Inchi： 1S/C10H13FO/c1-4-12-10-7(2)5-9(11)6-8(10)3/h5-6H,4H2,1-3H3
• InChI Key： UIZWSDQAZQLSBP-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=C(C)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2